1-(4-fluorophenyl)-5-[(1H-tetrazol-5-ylmethyl)thio]-1H-tetrazole

• IUPAC Name: 1-(4-fluorophenyl)-5-(2H-tetrazol-5-ylmethylsulfanyl)tetrazole
• InChI: InChI=1S/C9H7FN8S/c10-6-1-3-7(4-2-6)18-9(13-16-17-18)19-5-8-11-14-15-12-8/h1-4H,5H2,(H,11,12,14,15)
• InChI Key: FJENOGOVKNFKDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=NN=N2)SCC3=NNN=N3)F
• Molecular Formula: C9H7FN8S
• DSSTOX Substance ID: DTXSID70361170
• Molecular Weight: 278.27 g/mol
• CAS No.: 353501-28-7

Description

1-(4-fluorophenyl)-5-[(1H-tetrazol-5-ylmethyl)thio]-1H-tetrazole, commonly known as FMT, is a chemical compound that has gained significant attention in scientific research over the past few years. FMT is a tetrazole derivative that has been found to have promising applications in various fields, including medicinal chemistry, neuroscience, and biochemistry.

Scientific Research Applications

FMT has been found to have promising applications in various scientific fields. In medicinal chemistry, FMT has been studied for its potential use as an anticancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. FMT has also been studied for its potential use as an anti-inflammatory agent. It has been shown to inhibit the production of inflammatory cytokines and chemokines in vitro and in vivo.
In neuroscience, FMT has been studied for its potential use as a neuroprotective agent. It has been shown to protect neurons from oxidative stress-induced damage in vitro and in vivo. FMT has also been studied for its potential use as an antidepressant. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which are neurotransmitters that play a role in regulating mood.
In biochemistry, FMT has been studied for its potential use as a tool for studying protein-protein interactions. It has been shown to bind to a specific protein and disrupt its interaction with another protein, which can help researchers understand the function of these proteins.

Mechanism of Action

The mechanism of action of FMT is not fully understood. However, it is believed to work by inhibiting the activity of specific enzymes or proteins. For example, in cancer cells, FMT has been shown to inhibit the activity of a specific enzyme that is involved in cell growth and division. Inflammatory cytokines and chemokines are produced by specific proteins, and FMT has been shown to inhibit the production of these proteins. In the brain, FMT has been shown to increase the levels of serotonin and norepinephrine by inhibiting the reuptake of these neurotransmitters.
Biochemical and Physiological Effects:
FMT has been shown to have various biochemical and physiological effects. In cancer cells, FMT has been shown to induce cell cycle arrest and apoptosis. Inflammation is a complex process that involves the production of various cytokines and chemokines, and FMT has been shown to inhibit the production of these molecules. In the brain, FMT has been shown to increase the levels of serotonin and norepinephrine, which can help regulate mood.

Advantages and Limitations for Lab Experiments

One of the advantages of using FMT in lab experiments is its specificity. FMT has been shown to bind to specific proteins and enzymes, which can help researchers study their function. However, one of the limitations of using FMT is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving FMT. One area of research is the development of FMT analogs that have improved solubility and potency. Another area of research is the study of FMT in combination with other drugs or therapies for the treatment of cancer, inflammation, and depression. Additionally, FMT could be used as a tool for studying protein-protein interactions in various biological systems.